Cas no 3131-67-7 (9,12,15-Octadecatrienoic-1-14Cacid, (Z,Z,Z)- (9CI))

9,12,15-Octadecatrienoic-1-14Cacid, (Z,Z,Z)- (9CI) structure
3131-67-7 structure
Product Name:9,12,15-Octadecatrienoic-1-14Cacid, (Z,Z,Z)- (9CI)
CAS No:3131-67-7
MF:C18H30O2
MW:280.422147274017
CID:294878
PubChem ID:102602067
Update Time:2025-04-19

9,12,15-Octadecatrienoic-1-14Cacid, (Z,Z,Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 9,12,15-Octadecatrienoic-1-14Cacid, (Z,Z,Z)- (9CI)
    • Linolenic-1-14Cacid (6CI,7CI)
    • 3131-67-7
    • Linolenic acid,[9,12,15-1-14c]
    • Inchi: 1S/C18H30O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h3-4,6-7,9-10H,2,5,8,11-17H2,1H3,(H,19,20)/b4-3-,7-6-,10-9-/i18+2
    • InChI Key: DTOSIQBPPRVQHS-OCKYDXLXSA-N
    • SMILES: O[14C](CCCCCCC/C=C\C/C=C\C/C=C\CC)=O

Computed Properties

  • Exact Mass: 280.22782218g/mol
  • Monoisotopic Mass: 280.22782218g/mol
  • Isotope Atom Count: 1
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 13
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 3
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.9
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.30000
  • LogP: 5.66050
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